Cas no 17762-13-9 (methyl 4-hydroxycinnoline-3-carboxylate)

• Product Name: methyl 4-hydroxycinnoline-3-carboxylate
• CAS No: 17762-13-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD32661913
• CID: 1107896
• PubChem ID: 58974865
• Update Time: 2025-04-20

methyl 4-hydroxycinnoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-Cinnolinecarboxylic acid methyl ester
• methyl 4-oxo-1H-cinnoline-3-carboxylate
• methyl 4-hydroxycinnoline-3-carboxylate
• 3-Cinnolinecarboxylic acid, 4-hydroxy-, methyl ester
• SCHEMBL1123696
• RVNSWWNJUGEWOR-UHFFFAOYSA-N
• 17762-13-9
• methyl4-hydroxycinnoline-3-carboxylate
• DTXSID40730738
• Methyl 4-oxo-1,4-dihydrocinnoline-3-carboxylate
• NS-02134
• 4-Hydroxy-cinnoline-3-carboxylic acid, methyl ester
• AKOS015947767

• MDL： MFCD32661913
• Inchi： 1S/C10H8N2O3/c1-15-10(14)8-9(13)6-4-2-3-5-7(6)11-12-8/h2-5H,1H3,(H,11,13)
• InChI Key： RVNSWWNJUGEWOR-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)=NNC2C=CC=CC=21

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 72.31

methyl 4-hydroxycinnoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)